Cas no 1005294-38-1 (4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide)

• Product Name: 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
• CAS No: 1005294-38-1
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 5506983
• Update Time: 2025-10-29

4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• Inchi： 1S/C20H21FN2O2/c1-13(2)20(25)23-11-3-4-14-7-10-17(12-18(14)23)22-19(24)15-5-8-16(21)9-6-15/h5-10,12-13H,3-4,11H2,1-2H3,(H,22,24)
• InChI Key： QOLZUEBEZUKMTN-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

Introduction to 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005294-38-1)

4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1005294-38-1, represents a novel class of molecules with potential therapeutic applications. Its molecular structure incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The compound's name highlights several critical features that are central to its chemical identity. The presence of a fluoro substituent at the fourth position of the benzamide ring is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceutical agents due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In this context, the fluoro group in 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide likely plays a crucial role in optimizing its biological efficacy.

The core structure of this compound consists of a benzamide moiety linked to a tetrahydroquinoline scaffold. The tetrahydroquinoline ring system is a well-known pharmacophore that appears in numerous bioactive molecules. It is often associated with activities such as kinase inhibition and anti-cancer properties. The specific substitution pattern on the tetrahydroquinoline ring, including the 1-(2-methylpropanoyl) group, further tailors the compound's chemical and biological characteristics. This substitution not only influences the compound's solubility and lipophilicity but also modulates its interactions with biological targets.

The benzamide portion of the molecule provides another layer of complexity. Benzamides are widely recognized for their role as pharmacological agents, exhibiting activities ranging from analgesic to anti-inflammatory effects. The combination of the benzamide and tetrahydroquinoline moieties in 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide suggests potential multifunctional activity, which may be particularly valuable in therapeutic contexts where multiple biological pathways are involved.

Recent advancements in computational chemistry and drug discovery have enabled more efficient identification and optimization of novel bioactive compounds. The structural features of 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide make it an attractive candidate for virtual screening and molecular docking studies. These computational approaches can help predict its interactions with various biological targets, providing insights into its potential therapeutic applications.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. The precise mechanisms by which it exerts these effects are still under investigation, but preliminary data indicate promising interactions with key molecular targets.

The synthesis of 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to streamline the process and improve scalability.

The compound's stability under various storage conditions is another critical consideration. Pharmaceutical compounds must maintain their integrity over time to ensure efficacy and safety. Studies on the thermal stability and shelf life of 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide have provided valuable insights into its long-term storage requirements.

Ethical considerations are paramount in pharmaceutical research and development. The synthesis and testing of new compounds must be conducted with strict adherence to regulatory guidelines to ensure safety and efficacy for human use. The development of 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide adheres to these principles, ensuring that it meets rigorous standards before being considered for clinical applications.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical benefits.

In conclusion, 4-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005294-38-1) is a structurally complex and biologically relevant molecule with significant potential in the field of medicinal chemistry. Its unique combination of functional groups makes it an intriguing candidate for further investigation into therapeutic applications.